Cas no 4752-74-3 (Benzene,1,1'-(1,2-ethenediyl)bis[2-chloro-)

Benzene,1,1'-(1,2-ethenediyl)bis[2-chloro- structure
4752-74-3 structure
Product Name:Benzene,1,1'-(1,2-ethenediyl)bis[2-chloro-
CAS No:4752-74-3
MF:C14H10Cl2
MW:249.135201931
CID:335246
PubChem ID:1550701
Update Time:2025-04-19

Benzene,1,1'-(1,2-ethenediyl)bis[2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-2-[2-(2-chlorophenyl)ethenyl]benzene
    • C14H10Cl2
    • BMKLYZMBVCMYON-MDZDMXLPSA-N
    • SCHEMBL1058814
    • 25144-38-1
    • 2,2//'-Dichlorostilbene
    • SCHEMBL9586694
    • (E)-1,2-Bis(2-chlorophenyl)ethene
    • 1-Chloro-2-[(E)-2-(2-chlorophenyl)ethenyl]benzene #
    • 4752-74-3
    • NSC33447
    • 1-chloro-2-[2-(2-chlorophenyl)vinyl]benzene
    • 2,2'-Dichlorostilbene
    • NSC-33447
    • AB-131/05738022
    • 1-Chloro-2-[(E)-2-(2-chlorophenyl)ethenyl]benzene
    • 1-chloro-2-[(E)-2-(2-chlorophenyl)-vinyl]-benzene
    • Benzene,1,1'-(1,2-ethenediyl)bis[2-chloro-
    • Inchi: 1S/C14H10Cl2/c15-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)16/h1-10H/b10-9+
    • InChI Key: BMKLYZMBVCMYON-MDZDMXLPSA-N
    • SMILES: ClC1C=CC=CC=1/C=C/C1C=CC=CC=1Cl

Computed Properties

  • Exact Mass: 248.0161
  • Monoisotopic Mass: 248.0159557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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